High-efficiency non-fullerene organic solar cells enabled by a difluorobenzothiadiazole-based donor polymer combined with a properly matched small molecule acceptor†
Energy & Environmental Science Pub Date: 2014-10-30 DOI: 10.1039/C4EE02990A
Abstract
Here we report high-performance small molecule acceptor (SMA)-based organic solar cells (OSCs) enabled by the combination of a difluorobenzothiadiazole donor polymer named PffBT4T-2DT and a SMA named SF-PDI2. It is found that SF-PDI2 matches particularly well with PffBT4T-2DT and non-fullerene OSCs with an impressive VOC of 0.98 V, and a high power conversion efficiency of 6.3% is achieved. Our study shows that PffBT4T-2DT is a promising donor material for SMA-based OSCs, and the selection of a matching SMA is also important to achieve the best OSC performance.
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